molecular formula C14H19NO4 B8740181 Methyl 3-(((benzyloxy)carbonyl)amino)-2,2-dimethylpropanoate

Methyl 3-(((benzyloxy)carbonyl)amino)-2,2-dimethylpropanoate

Cat. No. B8740181
M. Wt: 265.30 g/mol
InChI Key: AHIPMRUJNVVTFN-UHFFFAOYSA-N
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Description

Methyl 3-(((benzyloxy)carbonyl)amino)-2,2-dimethylpropanoate is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C14H19NO4

Molecular Weight

265.30 g/mol

IUPAC Name

methyl 2,2-dimethyl-3-(phenylmethoxycarbonylamino)propanoate

InChI

InChI=1S/C14H19NO4/c1-14(2,12(16)18-3)10-15-13(17)19-9-11-7-5-4-6-8-11/h4-8H,9-10H2,1-3H3,(H,15,17)

InChI Key

AHIPMRUJNVVTFN-UHFFFAOYSA-N

Canonical SMILES

CC(C)(CNC(=O)OCC1=CC=CC=C1)C(=O)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Carbomethoxy-3-methylbutanoic acid [Bull. Soc. Chim. Fr., 828 (1965), 7.85 g, 0.049 mol] was reacted with diphenylphosphorylazide and triethylamine as described in Example 71. After heating the toluene solution for 1.5 h, benzyl alcohol (8 g) was added directly to the reaction mixture and heating at reflux was continued for 20 h. Work-up and purification as in Example 71 gave methyl 3-benzyloxycarbonylamino-2,2-dimethylpropionate. NMR (300 MHz, CDCl3): 1.2 (s, 6H), 3.3 (d, 2H), 3.68 (s, 3H), 5.1 (s, 2H), 5.22 (m, 1H). A sample of the methyl ester (6.21 g, 0.023 mol) was saponified with 3.1 g (0.78 mol) of NaOH in 100 mL ethanol/10 mL H2O at room temperature for 48 h. Work-up as in Example 71 gave the desired product as a liquid. NMR (300 MHz, CDCl3): 1.23 (s, 6H), 3.32 (d, 2H), 5.10 (s, 2H), 5.27 (m, 1H).
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